Cas no 324539-91-5 (1-{cyclohexyl(4-methylbenzenesulfonyl)carbamoylamino}-N-3-(trifluoromethyl)phenylformamide)

• Product Name: 1-{cyclohexyl(4-methylbenzenesulfonyl)carbamoylamino}-N-3-(trifluoromethyl)phenylformamide
• CAS No: 324539-91-5
• MF: C₂₂H₂₄F₃N₃O₄S
• MW: 483.503874778748
• CID: 6509502
• PubChem ID: 3444526
• Update Time: 2025-05-19

1-{cyclohexyl(4-methylbenzenesulfonyl)carbamoylamino}-N-3-(trifluoromethyl)phenylformamide Chemical and Physical Properties

Names and Identifiers

• 1-{cyclohexyl(4-methylbenzenesulfonyl)carbamoylamino}-N-3-(trifluoromethyl)phenylformamide
• 1-{[cyclohexyl(4-methylbenzenesulfonyl)carbamoyl]amino}-N-[3-(trifluoromethyl)phenyl]formamide
• N-cyclohexyl-4-methyl-N-(((3-(trifluoromethyl)phenyl)carbamoyl)carbamoyl)benzenesulfonamide
• 324539-91-5
• AKOS024574392
• F0072-0434
• 1-cyclohexyl-1-(4-methylphenyl)sulfonyl-3-[[3-(trifluoromethyl)phenyl]carbamoyl]urea

• Inchi： 1S/C22H24F3N3O4S/c1-15-10-12-19(13-11-15)33(31,32)28(18-8-3-2-4-9-18)21(30)27-20(29)26-17-7-5-6-16(14-17)22(23,24)25/h5-7,10-14,18H,2-4,8-9H2,1H3,(H2,26,27,29,30)
• InChI Key： VDFCJXSKJJDGMK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(C(NC(NC1C=CC=C(C(F)(F)F)C=1)=O)=O)C1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 483.14396192g/mol
• Monoisotopic Mass: 483.14396192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 104Ų

Additional information on 1-{cyclohexyl(4-methylbenzenesulfonyl)carbamoylamino}-N-3-(trifluoromethyl)phenylformamide

Research Briefing on 1-{cyclohexyl(4-methylbenzenesulfonyl)carbamoylamino}-N-3-(trifluoromethyl)phenylformamide (CAS: 324539-91-5)

The compound 1-{cyclohexyl(4-methylbenzenesulfonyl)carbamoylamino}-N-3-(trifluoromethyl)phenylformamide (CAS: 324539-91-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. The molecule's unique structural features, including the trifluoromethylphenyl and cyclohexylsulfonyl groups, contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with key biological targets.

In vitro and in vivo studies have demonstrated promising results, particularly in the context of autoimmune diseases and certain cancers. The compound exhibits low cytotoxicity in normal cell lines, suggesting a favorable safety profile. However, further pharmacokinetic and toxicological studies are required to assess its clinical potential fully.

Current research efforts are also exploring novel synthetic routes to optimize the yield and purity of 1-{cyclohexyl(4-methylbenzenesulfonyl)carbamoylamino}-N-3-(trifluoromethyl)phenylformamide. Recent advancements in catalytic systems and green chemistry approaches have shown potential for scalable production, addressing previous challenges in large-scale synthesis.

The compound's patent landscape has evolved significantly, with several pharmaceutical companies filing applications for derivatives and formulations. This intellectual property activity underscores the commercial interest in this chemical entity and its potential as a lead compound for drug development.

Future research directions include structure-activity relationship (SAR) studies to optimize potency and bioavailability, as well as investigations into combination therapies. The scientific community anticipates that this molecule may serve as a valuable tool compound for probing biological pathways and as a starting point for developing novel therapeutics.